Cas no 2172608-27-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid
• CAS No: 2172608-27-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5872972
• PubChem ID: 165556087
• Update Time: 2025-06-09

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methylhexanoic acid
• EN300-1543299
• 2172608-27-2

• Inchi： 1S/C26H30N2O5/c1-3-17(2)15-23(25(30)31)28-24(29)13-8-14-27-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-13,17,22-23H,3,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/b13-8+
• InChI Key： FIGBXLXLVUOWOR-MDWZMJQESA-N
• SMILES： O(C(NC/C=C/C(NC(C(=O)O)CC(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic Acid (CAS No. 2172608-27-2)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid, identified by its CAS number 2172608-27-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino but-2-enamido moiety, and a 4-methylhexanoic acid side chain. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

The Fmoc group, specifically known as fluorenylmethyloxycarbonyl, is a widely used protecting group in peptide synthesis. Its stability under basic conditions and its ability to be selectively removed under mild acidic conditions make it an invaluable tool in the construction of complex peptides and proteins. In the context of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid, the presence of this group suggests that the compound may be utilized in the synthesis of more complex biomolecules, possibly as an intermediate in the production of therapeutic peptides or proteins.

The core structure of this compound, featuring an amino but-2-enamido moiety, is particularly noteworthy. Butenamides are known for their role in various biological processes and have been explored as pharmacophores in drug design. The incorporation of this moiety into the molecular framework of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid suggests potential interactions with biological targets such as enzymes or receptors. These interactions could be modulated to achieve desired pharmacological effects, making this compound a promising candidate for further investigation.

The side chain consisting of 4-methylhexanoic acid adds another layer of complexity to the molecule. This type of alkyl chain is commonly found in natural products and pharmaceuticals, often contributing to the solubility, stability, and bioavailability of active compounds. The presence of a methyl group at the fourth carbon enhances the hydrophobicity of the side chain, which could influence how the compound interacts with biological systems. Such structural features are critical in determining the compound's overall pharmacokinetic profile and therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding sites and interaction patterns for 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid on biological targets. By leveraging these technologies, scientists can design experiments that validate these predictions and explore the compound's therapeutic potential more efficiently.

In addition to its structural complexity, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylhexanoic acid may exhibit unique physicochemical properties that make it suitable for specific applications. For instance, its solubility profile could be tailored for oral administration or parenteral delivery, depending on how its hydrophilic and hydrophobic regions are balanced. Furthermore, its stability under various storage conditions would be crucial for ensuring shelf life and efficacy when used in pharmaceutical formulations.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product. The expertise required to synthesize such complex molecules underscores the importance of skilled chemists in advancing drug discovery efforts.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)but -2-enamido -4-methylhexanoic acid will play an increasingly important role in drug development. Their unique structural features offer opportunities for innovation in medicinal chemistry and biopharmaceuticals. By exploring their potential applications and refining synthetic methodologies, scientists can unlock new possibilities for treating a wide range of diseases.

The future prospects for this compound are promising, given its versatile structure and potential biological activity. Further studies will likely focus on optimizing its pharmacological properties through structural modifications or derivatization strategies. Additionally, exploring its interactions with specific biological pathways could provide insights into new therapeutic approaches or enhance existing treatments.

In conclusion, 2 -4 -({(9H -fluoren -9 -y lmethoxyc arbony l}a mino )b ut -2 -en am ido -4 -me thylhex ano ic ac id (CAS No .2172608 -27 -2) is a remarkable organic compound with significant potential in pharmaceutical research . Its complex structure , featuring protective groups , bioactive moieties , and tailored side chains , positions it as a valuable tool for drug discovery . As scientific understanding advances , this compound will continue to contribute to innovative therapies that address unmet medical needs .